Cas no 83054-49-3 (Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl-)

Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl- structure
83054-49-3 structure
Product Name:Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl-
CAS No:83054-49-3
MF:C17H13Br2NO
MW:407.099222898483
CID:678589
PubChem ID:13246021
Update Time:2025-04-19

Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(1,6-dibromo-2-naphthalenyl)oxy]-3-methyl-
    • 4-(1,6-dibromonaphthalen-2-yl)oxy-3-methylaniline
    • 4-[(1,6-Dibromonaphthalen-2-yl)oxy]-3-methylaniline
    • DTXSID40531707
    • 83054-49-3
    • SCHEMBL10964618
    • Inchi: 1S/C17H13Br2NO/c1-10-8-13(20)4-7-15(10)21-16-6-2-11-9-12(18)3-5-14(11)17(16)19/h2-9H,20H2,1H3
    • InChI Key: QJZINKANDNRMOS-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=C2C=C(C=CC2=1)Br)OC1C=CC(=CC=1C)N

Computed Properties

  • Exact Mass: 406.93434g/mol
  • Monoisotopic Mass: 404.93639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 35.2Ų
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